1-(2,6-Dibromophenyl)thiourea

• Molecular Formula: C7H6Br2N2S
• Molecular Weight: 310.01 g/mol
• IUPAC Name: (2,6-dibromophenyl)thiourea
• InChI: InChI=1S/C7H6Br2N2S/c8-4-2-1-3-5(9)6(4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key: ICCSKCWFEUPSHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)NC(=S)N)Br

Description

1-(2,6-Dibromophenyl)thiourea is a useful research compound. Its molecular formula is C7H6Br2N2S and its molecular weight is 310.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.6 ml. of benzoyl chloride in 10 ml. of acetone was added over a period of 5 minutes to a solution of 3.32 g. of ammonium thiocyanate in 60 ml. of dry acetone at reflux. The resulting solution was refluxed for 10 minutes and a solution of 10.0 g. of 2,6-dibromoaniline in 40 ml. of acetone was added over a period of 10 minutes. After 15 minutes at reflux, the reaction mixture was poured onto 300 ml. of water and filtered. The resulting solid was suspended in 30 ml. of 10% sodium hydroxide and boiled for 10 minutes. The clear solution was acidified, neutralized to pH 8 with ammonia and filtered, giving 12.0 g. (97%) of 1-(2,6-dibromophenyl(thiourea, m.p. 186°-189°. Recrystallization from aqueous methanol gave the analytical sample, m.p. 192°-193°.